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Compound of Interest

Compound Name:
5-Bromo-2-

(cyclopropylmethoxy)pyrimidine

CAS No.: 1339137-63-1

Cat. No.: B2530039

Get Quote

Executive Summary & Structural Rationale
5-Bromo-2-(cyclopropylmethoxy)pyrimidine (CAS: 893566-66-8) is a disubstituted

pyrimidine scaffold extensively utilized in medicinal chemistry, particularly in the development of

GPR119 agonists and kinase inhibitors.[1]

Its structural value is derived from three distinct pharmacophoric features:

The Pyrimidine Core: A privileged scaffold in drug discovery, offering optimal hydrogen bond

acceptor properties and

-stacking capability within ATP-binding pockets.[1]

The C-5 Bromine Handle: A reactive site for palladium-catalyzed cross-coupling reactions

(Suzuki-Miyaura, Buchwald-Hartwig), enabling the rapid elaboration of the core into complex

biaryls.[1]
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The 2-Cyclopropylmethoxy Tail: A lipophilic ether linkage that enhances metabolic stability.

The cyclopropyl group acts as a bioisostere for isopropyl or ethyl groups but with reduced

susceptibility to CYP450-mediated oxidation due to the higher bond dissociation energy of

cyclopropyl C-H bonds [1][2].[2]

Physicochemical Characterization
The following data summarizes the core structural properties required for identification and

quality control.

Property Specification

IUPAC Name 5-bromo-2-(cyclopropylmethoxy)pyrimidine

Molecular Formula

Molecular Weight 229.08 g/mol

Appearance White to off-white crystalline solid

Melting Point 48–52 °C

Solubility
Soluble in DCM, EtOAc, DMSO, Methanol;

Sparingly soluble in water

LogP (Predicted) ~2.3 (Moderate Lipophilicity)

Spectroscopic Analysis (Diagnostic Signals)
The structural integrity of this molecule is validated via

H NMR. The symmetry of the pyrimidine ring renders the H-4 and H-6 protons equivalent, a
critical diagnostic feature.[1]

H NMR (400 MHz, CDCl

):

8.52 (s, 2H, Pyrimidine H-4, H-6): The diagnostic singlet indicating 2,5-substitution pattern.
[1]
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4.15 (d,

Hz, 2H, O-CH

): The doublet confirms the methylene linker attached to the cyclopropyl ring.[1]

1.25–1.35 (m, 1H, Cyclopropyl CH): Methine proton.[1]

0.58–0.65 (m, 2H, Cyclopropyl CH

): High-field multiplets.[1]

0.32–0.38 (m, 2H, Cyclopropyl CH

): High-field multiplets.[1]

MS (ESI):

Positive mode (

): Observed peaks at m/z 229.0 and 231.0 with a 1:1 intensity ratio, confirming the
presence of a single bromine atom.

Synthesis Protocol (Nucleophilic Aromatic
Substitution)
The most robust synthesis involves an

reaction between 5-bromo-2-chloropyrimidine and cyclopropylmethanol.[1] The electron-
deficient nature of the pyrimidine ring at the C-2 position facilitates displacement of the chloride
by the alkoxide nucleophile.[1]

Reaction Scheme Visualization
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Figure 1: Synthetic workflow for the preparation of the title compound via SNAr mechanism.

Step-by-Step Methodology
Reagent Preparation:

Charge a flame-dried 3-neck round-bottom flask with Sodium Hydride (NaH, 60%

dispersion in oil, 1.2 equiv) under an Argon atmosphere.

Wash NaH with anhydrous hexane (2x) to remove mineral oil if high purity is required;

otherwise, use as is.

Suspend NaH in anhydrous THF (10 mL/g of substrate). Cool to 0°C.

Alkoxide Formation:

Add Cyclopropylmethanol (1.1 equiv) dropwise to the NaH suspension.

Observation: Vigorous evolution of

gas.

Stir at 0°C for 30 minutes until gas evolution ceases.

Coupling (

):
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Add a solution of 5-Bromo-2-chloropyrimidine (1.0 equiv) in anhydrous THF dropwise to

the alkoxide mixture.

Allow the reaction to warm to room temperature (RT) and stir for 2–4 hours.

Monitoring: Check via TLC (Hexane:EtOAc 4:1) or LCMS. The starting chloride (

) should disappear, replaced by the product (

).

Work-up & Purification:

Quench carefully with saturated

solution.

Extract with Ethyl Acetate (3x). Wash combined organics with brine, dry over

, and concentrate in vacuo.

Purification: Recrystallize from Hexane/EtOAc or perform flash column chromatography

(0-10% EtOAc in Hexane).

Functionalization & Applications
The utility of 5-Bromo-2-(cyclopropylmethoxy)pyrimidine lies in its role as an electrophile in

transition-metal catalyzed couplings.[1] The C-Br bond is highly reactive toward Pd(0), while

the ether linkage remains inert under basic cross-coupling conditions.[1]

Strategic Logic: Why this Scaffold?

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b2530039/docs?utm_src=pdf-body#5-bromo-2-cyclopropylmethoxy-pyrimidine-structural-analysis-and-characterization
https://patents.google.com/patent/CN110642788A/en
https://patents.google.com/patent/CN110642788A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2530039?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Downstream Applications Medicinal Chemistry Advantages
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Figure 2: Decision tree illustrating the synthetic utility and medicinal chemistry advantages of

the scaffold.[1]

Standard Protocol: Suzuki-Miyaura Coupling
To install an aryl group at the 5-position:

Combine scaffold (1.0 equiv), Aryl boronic acid (1.2 equiv), and

(2.0 equiv) in Dioxane/Water (4:1).

Degas with Argon for 10 min.

Add

(0.05 equiv).

Heat to 80–90°C for 4–12 hours.

Safety & Handling
Hazards: The compound is an organobromide and should be treated as a potential irritant to

eyes, skin, and respiratory systems.[1]

Reactivity: Avoid strong oxidizing agents. The C-Br bond is light-sensitive over long periods;

store in amber vials.[1]
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Storage: Keep at 2–8°C under inert atmosphere (Argon/Nitrogen) for long-term stability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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